Cas no 51553-06-1 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-)

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo- structure
51553-06-1 structure
Product Name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-
CAS No:51553-06-1
MF:C15H10Br6O2
MW:701.662700176239
CID:362016
PubChem ID:20058858
Update Time:2025-04-19

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[2,4,6-tribromo-
    • 1,3,5-tribromo-2-[3-(2,4,6-tribromophenoxy)propoxy]benzene
    • 51553-06-1
    • DTXSID30601988
    • SCHEMBL9241719
    • 1,1'-[Propane-1,3-diylbis(oxy)]bis(2,4,6-tribromobenzene)
    • Inchi: 1S/C15H10Br6O2/c16-8-4-10(18)14(11(19)5-8)22-2-1-3-23-15-12(20)6-9(17)7-13(15)21/h4-7H,1-3H2
    • InChI Key: GIVLEWNRVHHZGU-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 695.5779
  • Monoisotopic Mass: 695.57811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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